Acumapimod (BCT-197)

• CAS No.: 836683-15-9
• Product Name: Acumapimod (BCT-197)
• Molecular Formula: C22H19N5O2
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 3-[5-amino-4-(3-cyanobenzoyl)pyrazol-1-yl]-N-cyclopropyl-4-methylbenzamide
• Standard InChI: InChI=1S/C22H19N5O2/c1-13-5-6-16(22(29)26-17-7-8-17)10-19(13)27-21(24)18(12-25-27)20(28)15-4-2-3-14(9-15)11-23/h2-6,9-10,12,17H,7-8,24H2,1H3,(H,26,29)
• Standard InChIKey: VGUSQKZDZHAAEE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2CC2)N3C(=C(C=N3)C(=O)C4=CC=CC(=C4)C#N)N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CC2)N3C(=C(C=N3)C(=O)C4=CC=CC(=C4)C#N)N
• Appearance: Yellow to orange solid powder
• Description: Acumapimod, also known as BCT-197, is a potent P38 mitogen-activated protein kinase inhibitor. The p38 protein kinases, in particular p38α and p38β, regulate the production of multiple inflammatory mediators.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BCT-197; BCT197; BCT 197; BCT197A2201; Acumapimod
• Reference: 1: Norman P. Investigational p38 inhibitors for the treatment of chronic
• PubChem Compound: 11338127
• Last Modified: Nov 11 2021